Cas no 68745-07-3 (Pyrido[2,3-b][1,5]benzothiazepine,5-(4-methyl-1-piperazinyl)-)

• Product name: Pyrido[2,3-b][1,5]benzothiazepine,5-(4-methyl-1-piperazinyl)-
• CAS No: 68745-07-3
• MF: C₁₇H₁₈N₄S
• MW: 310.416621685028
• CID: 524846
• PubChem ID: 10335576

Pyrido[2,3-b][1,5]benzothiazepine,5-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b][1,5]benzothiazepine,5-(4-methyl-1-piperazinyl)-
• 5-(4-Methylpiperazin-1-yl)pyrido(2,3-b)(1,5)benzothiazepine
• 5-(4-methylpiperazin-1-yl)pyrido[2,3-b][1,5]benzothiazepine
• 68745-07-3
• EINECS 272-138-1
• NS00063249
• CHEMBL356076
• DTXSID60988451
• BDBM50407279
• SCHEMBL11559143

• Inchi： InChI=1S/C17H18N4S/c1-20-9-11-21(12-10-20)16-13-5-4-8-18-17(13)22-15-7-3-2-6-14(15)19-16/h2-8H,9-12H2,1H3
• InChI Key： VJNQLNPFELPXCU-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2=NC3=CC=CC=C3SC4=C2C=CC=N4

Computed Properties

• Exact Mass: 310.12544
• Monoisotopic Mass: 168.992152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.31
• Boiling Point: 473.3°Cat760mmHg
• Flash Point: 240°C
• Refractive Index: 1.707
• PSA: 32.26